Cas no 139258-45-0 (Heptanamide, N-(4-fluorophenyl)-3-oxo-)

Heptanamide, N-(4-fluorophenyl)-3-oxo- structure
139258-45-0 structure
Product Name:Heptanamide, N-(4-fluorophenyl)-3-oxo-
CAS No:139258-45-0
MF:C13H16FNO2
MW:237.270047187805
CID:1264551
Update Time:2024-08-03

Heptanamide, N-(4-fluorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Heptanamide, N-(4-fluorophenyl)-3-oxo-
    • Inchi: 1S/C13H16FNO2/c1-2-3-4-12(16)9-13(17)15-11-7-5-10(14)6-8-11/h5-8H,2-4,9H2,1H3,(H,15,17)
    • InChI Key: WREFQMWVZWUSOE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1)(=O)CC(=O)CCCC

Computed Properties

  • Exact Mass: 237.11658

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Boiling Point: 400.2±30.0 °C(Predicted)
  • PSA: 46.17
  • pka: 11.08±0.46(Predicted)
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